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Compound of Interest

Compound Name: N6-Benzoyladenine

Cat. No.: B160815

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This document provides immediate, essential safety and
logistical information for N6-Benzoyladenine, a compound utilized in various research
applications, including plant growth regulation and biochemical assays.[1][2] Adherence to
these guidelines is critical for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Classification

N6-Benzoyladenine is classified as hazardous.[3][4] It is harmful if swallowed, may cause an
allergic skin reaction, and is suspected of damaging an unborn child.[5] It can also cause skin
and serious eye irritation, and may cause respiratory irritation.[3][4][6][7]

Hazard Statements:

H302: Harmful if swallowed.[4][5][6]

H315: Causes skin irritation.[6]

H317: May cause an allergic skin reaction.[4][5]

H319: Causes serious eye irritation.[4][6]

H335: May cause respiratory irritation.[4][6]
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e H361d: Suspected of damaging the unborn child.[5]

e H400: Very toxic to aquatic life.[6]

e H411: Toxic to aquatic life with long lasting effects.[6]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling N6-Benzoyladenine

to minimize exposure and ensure safety.

PPE Category

Item

Specification

Eye/Face Protection

Safety Glasses with side-

shields or Goggles

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[3]

Face Shield

Recommended when there is

a splash hazard.

Skin Protection

Chemical-resistant Gloves

Impermeable and resistant to
the product.[6] Nitrile gloves

are a suitable option.[8]

Protective Clothing

Lab coat, long-sleeved shirt,
and long pants to prevent skin

exposure.[3]

Closed-toe Shoes

To protect feet from spills.

Respiratory Protection

NIOSH-approved Respirator

Required when ventilation is
inadequate or when handling
large quantities that may

generate dust.[5]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

compound.
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Handling Procedures:

Preparation: Ensure eyewash stations and safety showers are readily accessible and in
close proximity to the workstation.[3]

e Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to minimize
inhalation of dust.[3][7]

» Dispensing: Avoid generating dust when weighing or transferring the solid material.[3]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[5] Remove contaminated clothing and wash it before reuse.[5]

e Avoid Contact: Do not get in eyes, on skin, or on clothing.[3] Avoid ingestion and inhalation.

[3]

Storage Procedures:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from strong oxidizing agents.[3]

Protect from light and air.

Recommended storage temperature is between 0 - 8 °C.[1]

Accidental Release and First Aid Measures

Immediate and appropriate response to spills or exposure is critical.
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Situation Action
Evacuate the area. Wear appropriate PPE.
Sweep up the solid material, avoiding dust
" generation, and place it in a suitable, closed
pi

container for disposal.[3] Ventilate the area and
wash the spill site after material pickup is

complete.

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.[3]
Remove contact lenses if present and easy to
do.[3][5] Seek medical attention.[3]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[3] If skin irritation
or a rash occurs, get medical advice/attention.
[5] Remove and wash contaminated clothing

before reuse.

Move the person to fresh air.[3] If breathing is

Inhalation difficult, give oxygen. If not breathing, give
artificial respiration.[3] Seek medical attention.
Do NOT induce vomiting.[5] Rinse mouth with
) water.[5] Never give anything by mouth to an
Ingestion

unconscious person.[4] Call a physician or

poison control center immediately.

Disposal Plan

Dispose of N6-Benzoyladenine and its containers in accordance with local, regional, and

national regulations. Do not empty into drains.[3][5] Waste should be handled as hazardous

and disposed of at an approved waste disposal plant.[3]

Physical and Chemical Properties
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Property

Value

Appearance

White to off-white solid[1]

Molecular Formula

C12H9NsO[1][4][5]

Molecular Weight

239.23 g/mol [5]

Melting Point

229 - 233 °C/444.2 - 451.4 °F[3]

Solubility

Soluble in organic solvents such as ethanol,
DMSO, and dimethyl formamide (DMF).[9]

Safe Handling Workflow for N6-Benzoyladenine
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Caption: Workflow for the safe handling of N6-Benzoyladenine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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